
U-101017 Dose-Response Relationship in Mice:
A Technical Guide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: U-101017

CAS No.: 170568-47-5

Cat. No.: B1678916

Get Quote

This technical guide provides an in-depth overview of the dose-response relationship of the

novel anxiolytic compound U-101017 in mice. The information is targeted towards researchers,

scientists, and drug development professionals, summarizing key quantitative data,

experimental methodologies, and the underlying mechanism of action.

Core Data Presentation
The anxiolytic potential of U-101017 has been evaluated by its effect on cerebellar cyclic 3',5'-

guanosine monophosphate (cGMP) levels in mice. The compound has been shown to dose-

dependently decrease cGMP levels and attenuate stress-induced elevations in cGMP, with

significantly higher potency in stressed animals.

Table 1: Dose-Response of U-101017 on Cerebellar
cGMP Levels in Mice
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Condition Endpoint
Effective Dose
(ED₅₀)

Route of
Administration

Reference

Non-stressed

Mice

Decrease in

cGMP levels
260.0 µmol/kg Oral (p.o.)

Foot Shock-

Stressed Mice

Attenuation of

stress-induced

cGMP elevation

0.37 µmol/kg Oral (p.o.)

Mechanism of Action
U-101017 acts as a partial agonist at the benzodiazepine binding site of the GABA-A receptor.

Its anxiolytic-like activity is mediated through the potentiation of GABAergic neurotransmission.

At higher concentrations, U-101017 may exhibit a biphasic dose-response relationship,

potentially interacting with a low-affinity site on the GABA-A receptor, which could limit its own

agonistic activity. The effects of U-101017 can be blocked by the GABA-A receptor antagonist,

flumazenil.
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To cite this document: BenchChem. [U-101017 Dose-Response Relationship in Mice: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1678916/docs#u-101017-dose-response-
relationship-in-mice-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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